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Compound of Interest

Compound Name: 2-Bromo-5-chloro-3-nitropyridine

Cat. No.: B1267106 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents like 2-Bromo-5-chloro-3-nitropyridine are paramount. This

guide provides essential, immediate safety and logistical information, including a detailed

operational plan for its proper disposal, ensuring laboratory safety and regulatory compliance.

Immediate Safety and Hazard Summary
2-Bromo-5-chloro-3-nitropyridine is a halogenated and nitrated organic solid compound that

is classified as hazardous waste. It is crucial to handle this chemical in a well-ventilated area,

preferably within a chemical fume hood, while wearing appropriate Personal Protective

Equipment (PPE), including nitrile gloves, safety goggles, and a lab coat. This compound must

not be disposed of in regular trash or down the drain.

Operational Disposal Plan
The proper disposal of 2-Bromo-5-chloro-3-nitropyridine waste must be conducted by a

licensed hazardous waste disposal company. The primary and recommended method for the

final disposal of halogenated organic compounds is high-temperature incineration.

Step-by-Step Disposal Protocol:
Waste Segregation:

Designate a specific, clearly labeled waste container for "Halogenated Organic Solids."
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It is critical to not mix 2-Bromo-5-chloro-3-nitropyridine waste with non-halogenated

chemical waste, as this can lead to dangerous reactions and complicates the disposal

process.

Waste Collection and Containerization:

Collect all waste materials, including the compound itself and any contaminated items

such as weighing paper, gloves, and absorbent pads, in the designated container.

The container must be made of a compatible material, such as high-density polyethylene

(HDPE), and be in good condition with a secure, leak-proof lid.

To prevent overfilling and allow for expansion, leave adequate headspace in the container.

Labeling of Waste Containers:

Immediately and clearly label the waste container with the following information:

The words "Hazardous Waste"

The full chemical name: "2-Bromo-5-chloro-3-nitropyridine"

The approximate quantity of the waste

The date the waste was first added to the container

The name of the principal investigator and the laboratory location

Storage of Chemical Waste:

Store the sealed and labeled waste container in a designated satellite accumulation area

(SAA) within the laboratory.

The SAA should be a well-ventilated area, away from sources of ignition and incompatible

materials.

Ensure the container is stored in secondary containment to prevent the spread of material

in case of a leak.
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Arranging for Disposal:

Once the waste container is full, or in accordance with your institution's policies, arrange

for its collection by your institution's Environmental Health and Safety (EHS) department or

a licensed hazardous waste disposal contractor.

Follow your institution's specific procedures for requesting a waste pickup.

Disposal of Empty Containers:

An empty container that held 2-Bromo-5-chloro-3-nitropyridine must also be disposed

of as hazardous waste unless it has been triple-rinsed.

The rinsate from the triple-rinsing process must be collected and disposed of as

hazardous chemical waste.

After proper rinsing, deface the original label before disposing of the container according

to your institution's guidelines for decontaminated lab waste.

Quantitative Data for Disposal
The following table summarizes key quantitative parameters for the high-temperature

incineration of 2-Bromo-5-chloro-3-nitropyridine and other halogenated organic waste.
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Parameter Value Notes

Primary Disposal Method High-Temperature Incineration

The preferred and most

effective method for destroying

halogenated organic

compounds.

Required Incineration

Temperature
≥ 1100 °C (2012 °F)

This temperature is necessary

for wastes containing more

than 1% halogenated organic

substances to ensure

complete destruction.

Gas Residence Time in

Secondary Chamber
≥ 2 seconds

A minimum residence time at

the specified temperature is

crucial for the complete

breakdown of hazardous

compounds.[1]

Solid Waste Residence Time in

Kiln
30 to 90 minutes

The slow rotation of the kiln

allows for sufficient exposure

of solid waste to high

temperatures.[1][2]

UN Number for Transport UN2811

This number identifies the

substance as a toxic solid,

organic, n.o.s. for

transportation purposes.[3][4]

Disposal Workflow
The logical flow of the disposal process for 2-Bromo-5-chloro-3-nitropyridine is illustrated in

the diagram below.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://toolkit.pops.int/Publish/Downloads/ENG_02-Waste%20incinerators.pdf
https://toolkit.pops.int/Publish/Downloads/ENG_02-Waste%20incinerators.pdf
https://www.epa.gov/sites/default/files/2015-04/documents/on_site_incineration.pdf
https://www.fishersci.com/store/msds?partNumber=AAL1566103&productDescription=2-BRMO-5-NITROPYRIDINE+98%2B%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC379570250&countryCode=US&language=en
https://www.benchchem.com/product/b1267106?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Workflow for 2-Bromo-5-chloro-3-nitropyridine

Start: Generation of
2-Bromo-5-chloro-3-nitropyridine Waste

Step 1: Segregate Waste
(Halogenated Organic Solids)

Step 2: Collect in a
Compatible & Labeled Container

Step 3: Label Container
('Hazardous Waste', Chemical Name, Date, etc.)

Step 4: Store Securely in
Designated Satellite Accumulation Area

Step 5: Arrange for Pickup by
EHS or Licensed Contractor

Step 6: Professional Disposal
(High-Temperature Incineration)

End: Compliant Disposal

Click to download full resolution via product page

Caption: Disposal Workflow for 2-Bromo-5-chloro-3-nitropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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